Cas no 1806425-32-0 (2,4-Dimethoxy-5-iodotoluene)

• Product Name: 2,4-Dimethoxy-5-iodotoluene
• CAS No: 1806425-32-0
• MF: C₉H₁₁IO₂
• MW: 278.086915254593
• MDL: MFCD28793663
• CID: 5007520
• PubChem ID: 70313059
• Update Time: 2025-11-02

2,4-Dimethoxy-5-iodotoluene Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethoxy-5-iodotoluene

• MDL： MFCD28793663
• Inchi： 1S/C9H11IO2/c1-6-4-7(10)9(12-3)5-8(6)11-2/h4-5H,1-3H3
• InChI Key： YVBKAHVGFZSERO-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C)C=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5

Additional information on 2,4-Dimethoxy-5-iodotoluene

2,4-Dimethoxy-5-iodotoluene (CAS No. 1806425-32-0): Properties, Applications, and Market Insights

2,4-Dimethoxy-5-iodotoluene (CAS No. 1806425-32-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This iodinated toluene derivative is characterized by its unique molecular structure, featuring two methoxy groups and an iodine atom attached to a toluene backbone. Its chemical formula is C₉H₁₁IO₂, and it falls under the category of aromatic iodides, which are increasingly important in modern synthetic chemistry.

The compound's physicochemical properties make it particularly valuable in various applications. With a molecular weight of 278.09 g/mol, 2,4-Dimethoxy-5-iodotoluene typically appears as a white to pale yellow crystalline solid. Its solubility profile shows good dissolution in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), while being poorly soluble in water. These characteristics contribute to its versatility in synthetic applications, particularly in cross-coupling reactions that are fundamental to pharmaceutical development.

One of the most significant applications of 2,4-Dimethoxy-5-iodotoluene is in the field of drug discovery and medicinal chemistry. The compound serves as a valuable building block in the synthesis of complex molecules, especially those containing aromatic systems. Researchers frequently utilize this compound in palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are crucial for creating carbon-carbon bonds in drug molecules. Recent studies have highlighted its potential in developing novel antiviral agents and central nervous system (CNS) drugs, aligning with current pharmaceutical industry trends.

In the context of material science, 2,4-Dimethoxy-5-iodotoluene has shown promise in the development of organic electronic materials. The presence of both electron-donating methoxy groups and the heavy iodine atom creates interesting electronic properties that can be exploited in organic semiconductors and photovoltaic materials. This application has become particularly relevant with the growing demand for sustainable energy solutions and flexible electronics.

The synthetic methodology for producing 2,4-Dimethoxy-5-iodotoluene typically involves the iodination of 2,4-dimethoxytoluene using reagents such as iodine monochloride or N-iodosuccinimide. The process requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, addressing concerns about sustainable chemical production.

From a market perspective, the demand for 2,4-Dimethoxy-5-iodotoluene has been steadily increasing, particularly in the pharmaceutical and specialty chemicals sectors. The compound's CAS number (1806425-32-0) serves as a unique identifier in global chemical databases and regulatory documentation. Market analysts note that the growing emphasis on personalized medicine and targeted drug therapies is driving demand for specialized building blocks like this compound.

Quality control and analytical characterization of 2,4-Dimethoxy-5-iodotoluene typically involve techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, typically exceeding 97% purity for most research purposes.

Storage and handling recommendations for 2,4-Dimethoxy-5-iodotoluene include protection from light and moisture, with optimal storage conditions at 2-8°C in amber glass containers. While the compound is stable under recommended conditions, proper laboratory safety protocols should always be followed when handling any chemical substance.

Recent scientific literature has highlighted several innovative applications of 2,4-Dimethoxy-5-iodotoluene derivatives. These include their use in developing fluorescent probes for biological imaging and as intermediates in the synthesis of liquid crystal materials. Such diverse applications underscore the compound's importance in advancing multiple scientific disciplines.

The future outlook for 2,4-Dimethoxy-5-iodotoluene appears promising, with ongoing research exploring its potential in catalysis and asymmetric synthesis. As synthetic methodologies continue to evolve, particularly in the area of C-H activation and photocatalysis, the utility of this compound is expected to expand further. Its unique combination of aromaticity, halogen functionality, and electron-donating groups makes it a versatile tool for chemical innovation.

For researchers and industry professionals seeking high-quality 2,4-Dimethoxy-5-iodotoluene, it's essential to source the compound from reputable suppliers who can provide comprehensive analytical data and documentation. The compound's specific CAS number (1806425-32-0) should always be verified to ensure correct identification and regulatory compliance.

In conclusion, 2,4-Dimethoxy-5-iodotoluene represents an important chemical building block with wide-ranging applications in pharmaceutical development, material science, and specialty chemical synthesis. Its unique structural features and reactivity profile continue to make it a valuable tool for researchers addressing some of today's most pressing scientific challenges, from drug discovery to sustainable material development.